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Compound of Interest

Compound Name: AZD4619

Cat. No.: B12777023

Disclaimer: This document provides guidance on the proper disposal of AZD4619 based on
general laboratory safety principles for hazardous chemical waste. As of the time of writing, a
specific Safety Data Sheet (SDS) with explicit disposal instructions for AZD4619 is not publicly
available. Therefore, these procedures are based on the known chemical properties of
AZDA4619, information on similar compounds, and standard protocols for handling potent,
biologically active research chemicals. Researchers must always consult their institution's
Environmental Health and Safety (EHS) department for specific disposal requirements and
comply with all local, state, and federal regulations.

AZDA4619 is a potent and selective peroxisome proliferator-activated receptor a (PPARQ)
agonist.[1][2][3][4] While one supplier indicates it is shipped as a nhon-hazardous chemical, its
potent biological activity necessitates handling and disposal as a potentially hazardous
substance to minimize occupational exposure and environmental contamination.[1]

Essential Disposal Procedures

The following step-by-step guide outlines the recommended procedures for the safe disposal of
AZDA4619 and associated waste materials.

Step 1: Personal Protective Equipment (PPE)

Before handling AZD4619 for any purpose, including disposal, it is imperative to wear
appropriate personal protective equipment. This creates a primary barrier to prevent accidental
exposure.
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o Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

e Hand Protection: Use chemically resistant gloves (e.g., nitrile gloves). Inspect gloves for any
signs of damage before use.

» Body Protection: A standard laboratory coat is required.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure
correct disposal.

o Designated Hazardous Waste Containers: All materials contaminated with AZD4619 must be
collected in designated hazardous waste containers. Do not mix with regular laboratory trash
or dispose of down the drain.

e Solid Waste: This includes unused or expired AZD4619 powder, contaminated PPE (gloves,
disposable lab coats), weigh boats, and any other solid materials that have come into
contact with the compound.

» Liquid Waste: Solutions containing AZD4619 should be collected in a separate, compatible
liquid waste container.

o Sharps Waste: Needles, syringes, or any other sharps contaminated with AZD4619 must be
disposed of in a designated sharps container for hazardous chemical waste.

Step 3: Container Selection and Labeling

The selection of appropriate and correctly labeled waste containers is essential for safe storage
and transport.

o Container Compatibility: Use containers that are chemically compatible with AZD4619 and
any solvents used in solutions. High-density polyethylene (HDPE) or glass containers are
generally suitable.

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste."
The label should also include:
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The full chemical name: AZD4619

[e]

o

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

[¢]

[¢]

The name of the principal investigator or laboratory contact.

Step 4: Storage of Hazardous Waste

Waste containers should be stored safely within the laboratory pending pickup by the
institution's EHS department.

e Secure Storage: Keep waste containers securely closed when not in use.

» Secondary Containment: Store containers in a designated, well-ventilated area, preferably
within secondary containment to control any potential spills.

e Incompatible Materials: Ensure that AZD4619 waste is not stored with incompatible
chemicals.

Step 5: Scheduling Waste Pickup

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste. Follow their specific procedures for requesting a pickup and
preparing the containers for transport.

Quantitative Data Summary

Property Value Source
Chemical Formula C27H3006S2 [1]
Molecular Weight 514.65 g/mol [1]

Experimental Protocols

This document focuses on disposal procedures and does not cite specific experimental
protocols. For handling and use of PPARa agonists in a laboratory setting, refer to relevant
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safety data sheets for similar compounds and institutional guidelines. For instance, the SDS for
a Human Peroxisome Proliferator-Activated Receptor alpha (PPARa) Assay Kit recommends
handling with gloves and washing skin with soap and plenty of water in case of contact.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials potentially contaminated with AZD4619.
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AZD4619 Disposal Decision Workflow
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Caption: Workflow for the segregation and disposal of AZD4619 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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